Cas no 2138176-35-7 (Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]-)

• Product Name: Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]-
• CAS No: 2138176-35-7
• MF: C₁₁H₁₅BrO₂S
• MW: 291.20460152626
• CID: 5259613
• Update Time: 2025-10-25

Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]-

• Inchi： 1S/C11H15BrO2S/c1-13-11(14-2)7-8-15-10-6-4-3-5-9(10)12/h3-6,11H,7-8H2,1-2H3
• InChI Key： JXLLXJLWUROSEM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1SCCC(OC)OC

Additional information on Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]-

Comprehensive Analysis of Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- (CAS No. 2138176-35-7)

The chemical compound Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- (CAS No. 2138176-35-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the class of arylthioether derivatives, which are known for their versatility in synthetic chemistry and material science. With the increasing demand for advanced materials and fine chemicals, researchers and industry professionals are actively exploring the potential of this compound in fields such as pharmaceuticals, agrochemicals, and specialty polymers.

One of the most notable features of Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- is its molecular structure, which combines a brominated benzene ring with a thioether linkage and a dimethoxypropyl side chain. This unique arrangement imparts distinct chemical reactivity, making it a valuable intermediate in organic synthesis. The presence of the bromo substituent allows for further functionalization via cross-coupling reactions, while the thioether group enhances its stability and compatibility with various reaction conditions.

In the context of current trends, the compound aligns with the growing interest in sustainable chemistry and green synthesis. Researchers are increasingly focusing on developing eco-friendly methodologies for producing such intermediates, and Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- has been studied in this regard. Its potential role in catalysis and photocatalysis is also being explored, as these areas are critical for reducing energy consumption and waste in chemical processes.

Another area of interest is the compound's application in material science. The incorporation of thioether and dimethoxy functionalities into polymer backbones can lead to materials with enhanced mechanical properties and thermal stability. This has implications for the development of high-performance polymers used in electronics, coatings, and adhesives. Additionally, the compound's potential as a ligand in coordination chemistry is being investigated, which could open new avenues in metal-organic frameworks (MOFs) and supramolecular chemistry.

From a commercial perspective, Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- is gaining traction as a building block for more complex molecules. Its synthesis and scalability are topics of ongoing research, with efforts directed toward optimizing yield and purity. The compound's compatibility with flow chemistry and continuous manufacturing processes is also being evaluated, as these technologies are revolutionizing the chemical industry by improving efficiency and reducing costs.

In summary, Benzene, 1-bromo-2-[(3,3-dimethoxypropyl)thio]- (CAS No. 2138176-35-7) represents a promising candidate for a wide range of applications, from synthetic chemistry to advanced materials. Its unique structural features and reactivity profile make it a valuable tool for researchers and industry professionals alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to play a significant role in shaping the future of specialty chemicals and functional materials.